1-Methyl-2-phenyl-1H-imidazole

• CAS No.: 3475-07-8
• Molecular Formula: C10H10N2
• Molecular Weight: 158.2 g/mol
• IUPAC Name: 1-methyl-2-phenylimidazole
• InChI: InChI=1S/C10H10N2/c1-12-8-7-11-10(12)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key: OQJQPIWVCBJVAZ-UHFFFAOYSA-N
• SMILES: CN1C=CN=C1C2=CC=CC=C2

Description

1-Methyl-2-phenyl-1H-imidazole is a chemical compound with the molecular formula C10H10N2. It is a heterocyclic compound that contains an imidazole ring substituted at position 1. The imidazole ring is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds.

Synthesis Analysis

Imidazole was first synthesized by the reaction of glyoxal and formaldehyde in ammonia. The synthesis of substituted imidazoles has seen recent advances, with an emphasis on the bonds constructed during the formation of the imidazole. The derivatives of 1, 3-diazole show different biological activities, making imidazole an important synthon in the development of new drugs.

Molecular Structure Analysis

The molecular structure of this compound consists of an imidazole ring with a methyl group at one position and a phenyl group at another. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen.

Chemical Reactions Analysis

Imidazole compounds are known for their broad range of chemical and biological properties. They are key components to functional molecules used in a variety of everyday applications. The specific chemical reactions of this compound are not detailed in the retrieved sources.

Physical and Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents. It shows both acidic and basic properties due to its amphoteric nature. The specific physical and chemical properties of this compound are not detailed in the retrieved sources.

Safety and Hazards

Safety data sheets indicate that 1-Methylimidazole is a combustible liquid and can be harmful if swallowed or in contact with skin. It can cause severe skin burns and eye damage, and is suspected of damaging fertility or the unborn child.

Synthesis routes and methods I

Procedure details

A solution of 40 mL tetrahydro furan containing 1.0 g of 2-phenylimidazole was cooled to 0° C. and 4 mL of 2M lithium diisopropylamide was added dropwise which resulted in the formation of a white suspension. The mixture was stirred for 10 min at 0 C and then 0.7 mL of dimethyl sulfate was added/The reaction was allowed to stir at room temperaturee for an additional 30 min by which time the solution became homogeneous. Aqueous ammonium chloride was added and the tetrahydrofuran was removed by evaporation under reduced pressure. The aqueous phase was extracted with 2×100 mL aliquots of clichloromethane. The combined organic extracts were washed with dilute ammonium hydroxide and brine. The combined organic extracts were dried over anhydrous sodium sulfate and concentrated under reduced pressure to yield 1 g of 1-methyl-2-phenylimidazole which was used in the next step without further purification or characterization.

Synthesis routes and methods II

Procedure details